Cas no 63185-99-9 (2-Pentenoic acid, 2-cyano-3-(2-furanyl)-, methyl ester)

• Product Name: 2-Pentenoic acid, 2-cyano-3-(2-furanyl)-, methyl ester
• CAS No: 63185-99-9
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 427084
• Update Time: 2024-01-29

2-Pentenoic acid, 2-cyano-3-(2-furanyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid, 2-cyano-3-(2-furanyl)-, methyl ester

• Inchi： 1S/C11H11NO3/c1-3-8(10-5-4-6-15-10)9(7-12)11(13)14-2/h4-6H,3H2,1-2H3
• InChI Key： BMMJXQDHAZIWFW-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(C#N)=C(C1=CC=CO1)CC

Computed Properties

• Exact Mass: 205.07393

Experimental Properties

• Density: 1.144±0.06 g/cm3(Predicted)
• Boiling Point: 297.5±30.0 °C(Predicted)
• PSA: 63.23